Cas no 1361650-29-4 (Methyl 6-chloro-5-(perchlorophenyl)nicotinate)
Methyl 6-chloro-5-(perchlorophenyl)nicotinate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 6-chloro-5-(perchlorophenyl)nicotinate
-
- Inchi: 1S/C13H5Cl6NO2/c1-22-13(21)4-2-5(12(19)20-3-4)6-7(14)9(16)11(18)10(17)8(6)15/h2-3H,1H3
- InChI Key: HTVHOSDYUUPTBA-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C(=C(C=1C1C(=NC=C(C(=O)OC)C=1)Cl)Cl)Cl)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 398
- XLogP3: 6.4
- Topological Polar Surface Area: 39.2
Methyl 6-chloro-5-(perchlorophenyl)nicotinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013028717-250mg |
Methyl 6-chloro-5-(perchlorophenyl)nicotinate |
1361650-29-4 | 97% | 250mg |
480.00 USD | 2021-06-22 | |
| Alichem | A013028717-500mg |
Methyl 6-chloro-5-(perchlorophenyl)nicotinate |
1361650-29-4 | 97% | 500mg |
815.00 USD | 2021-06-22 | |
| Alichem | A013028717-1g |
Methyl 6-chloro-5-(perchlorophenyl)nicotinate |
1361650-29-4 | 97% | 1g |
1,504.90 USD | 2021-06-22 |
Methyl 6-chloro-5-(perchlorophenyl)nicotinate Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on Methyl 6-chloro-5-(perchlorophenyl)nicotinate
Methyl 6-chloro-5-(perchlorophenyl)nicotinate (CAS No. 1361650-29-4): A Comprehensive Overview
Methyl 6-chloro-5-(perchlorophenyl)nicotinate (CAS No. 1361650-29-4) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and functional properties, represents a promising candidate for various applications, particularly in the synthesis of novel bioactive molecules. The intricate molecular architecture of this compound, featuring a nicotinate core and substituents such as chloro and perchlorophenyl, contributes to its distinct chemical behavior and potential biological activity.
The synthesis of Methyl 6-chloro-5-(perchlorophenyl)nicotinate involves a series of meticulously designed chemical transformations that highlight the expertise required in organic synthesis. The process typically begins with the preparation of the nicotinate backbone, followed by selective functionalization at the 6-position with a chloro group and at the 5-position with a perchlorophenyl moiety. These steps require precise control over reaction conditions, including temperature, solvent selection, and catalyst use, to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance the efficiency of these transformations, underscoring the importance of cutting-edge methodologies in modern chemical synthesis.
In recent years, there has been growing interest in exploring the pharmacological potential of compounds like Methyl 6-chloro-5-(perchlorophenyl)nicotinate. The presence of both electron-withdrawing and electron-donating groups in its structure suggests that it may exhibit a range of biological activities. Preliminary studies have indicated that this compound may possess properties relevant to neurological disorders, cardiovascular diseases, and anti-inflammatory applications. The unique combination of substituents makes it an attractive scaffold for further derivatization, allowing researchers to fine-tune its pharmacokinetic and pharmacodynamic profiles.
The incorporation of computational chemistry methods has further advanced the understanding of Methyl 6-chloro-5-(perchlorophenyl)nicotinate's behavior. Molecular modeling techniques have been utilized to predict its binding interactions with biological targets, providing valuable insights into its potential mechanisms of action. These simulations have helped researchers identify key residues involved in binding, which can guide the design of more potent derivatives. Additionally, computational studies have been instrumental in optimizing synthetic routes by predicting reaction outcomes before experimental trials.
The role of spectroscopic techniques in characterizing Methyl 6-chloro-5-(perchlorophenyl)nicotinate cannot be overstated. Nuclear magnetic resonance (NMR) spectroscopy has been particularly useful in confirming the structural integrity of the compound, while mass spectrometry provides precise molecular weight information. These analytical methods are essential for ensuring the quality and consistency of synthesized materials, which is critical for subsequent biological evaluations.
The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it a valuable tool in agrochemical research, where it may be explored as a precursor for novel pesticides or herbicides. The ability to modify its structure allows for tailored formulations that could offer enhanced efficacy while minimizing environmental impact.
In conclusion, Methyl 6-chloro-5-(perchlorophenyl)nicotinate (CAS No. 1361650-29-4) represents a fascinating compound with diverse potential applications. Its synthesis exemplifies the sophistication of modern organic chemistry, while its pharmacological profile suggests significant promise for future therapeutic developments. As research continues to uncover new possibilities for this molecule, it is likely to remain a cornerstone in both academic and industrial settings.
1361650-29-4 (Methyl 6-chloro-5-(perchlorophenyl)nicotinate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)